4-Tert-butyl-2-fluorobenzamide
Cat. No. B8303856
M. Wt: 195.23 g/mol
InChI Key: WYCFUKQGGQJIHD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08106190B2
Procedure details
Pyridine and trifluoroacetic anhydride were added to a dioxane solution of 4-tert-butyl-2-fluorobenzamide and stirred at room temperature for 3 hours. By post-treating the reaction liquid, 4-tert-butyl-2-fluorobenzonitrile was obtained.
Identifiers
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REACTION_CXSMILES
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N1C=CC=CC=1.FC(F)(F)C(OC(=O)C(F)(F)F)=O.[C:20]([C:24]1[CH:32]=[CH:31][C:27]([C:28]([NH2:30])=O)=[C:26]([F:33])[CH:25]=1)([CH3:23])([CH3:22])[CH3:21]>O1CCOCC1>[C:20]([C:24]1[CH:32]=[CH:31][C:27]([C:28]#[N:30])=[C:26]([F:33])[CH:25]=1)([CH3:23])([CH3:21])[CH3:22]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N1=CC=CC=C1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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FC(C(=O)OC(C(F)(F)F)=O)(F)F
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(C)(C)C1=CC(=C(C(=O)N)C=C1)F
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O1CCOCC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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stirred at room temperature for 3 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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By post-treating
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CUSTOM
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Type
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CUSTOM
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Details
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the reaction liquid
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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Type
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product
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Smiles
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C(C)(C)(C)C1=CC(=C(C#N)C=C1)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
